Cas no 1343133-28-7 (3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine)

• Product Name: 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine
• CAS No: 1343133-28-7
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5045101
• Update Time: 2025-11-02

3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine
• 3-(1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl)propan-1-amine
• 3-(1-pyrimidin-2-ylpyrazol-4-yl)propan-1-amine
• 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine

• Inchi： 1S/C10H13N5/c11-4-1-3-9-7-14-15(8-9)10-12-5-2-6-13-10/h2,5-8H,1,3-4,11H2
• InChI Key： ILAMTWJOXRLYKJ-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)C=C(C=N1)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6

Additional information on 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine

Professional Introduction to 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine (CAS No. 1343133-28-7)

3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1343133-28-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural composition of this compound, featuring a pyrimidine ring linked to a pyrazole moiety through a propylamine side chain, positions it as a potential candidate for further exploration in drug discovery.

The significance of this compound lies in its unique structural framework, which combines the properties of both pyrimidine and pyrazole derivatives. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis, while pyrazole derivatives have been widely investigated for their antimicrobial and anti-inflammatory properties. The combination of these two structural motifs in 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine suggests a multifaceted biological profile that could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. The compound 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine has emerged as a promising candidate due to its ability to interact with multiple biological targets. This interaction is thought to be mediated by the pyrimidine and pyrazole rings, which can bind to specific enzymes and receptors involved in disease mechanisms.

One of the most exciting aspects of this compound is its potential application in the treatment of cancer. Cancer is a complex group of diseases characterized by uncontrolled cell growth and proliferation. The development of targeted therapies that selectively inhibit cancer cell survival pathways has become a major focus in oncology research. Preliminary studies have suggested that 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]propan-1-amine can interfere with key signaling pathways involved in cancer cell proliferation, such as the MAPK and PI3K/Akt pathways. These findings have opened up new avenues for the development of novel anticancer agents.

In addition to its potential role in cancer therapy, this compound has also shown promise in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. By modulating inflammatory pathways, 3-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yll]propanal-propanal may help to reduce inflammation and alleviate symptoms associated with these conditions. Recent studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-beta, which are key mediators of inflammation.

The synthesis of 3-[1-(Pyrimidin2 - yl)-1H-pyrazol - 4 - yl]propan - 1 - amine is a complex process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multi-step reactions, including condensation reactions between pyrimidine derivatives and hydrazine hydrate, followed by coupling reactions with propylamine derivatives. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that 3-[1-(Pyrimidin - 2 - yl) - 1 H - pyrazol - 4 - yl]propan - 1 - amine exhibits reasonable oral bioavailability and moderate metabolic stability. These findings suggest that it may be suitable for oral administration in clinical settings.

In conclusion, 3-[1-(Pyrimidin - 2 - yl) - 1 H - pyrazol - 4 - yl]propan - 1 - amine (CAS No. 1343133287) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for addressing various diseases affecting human health.